Cas no 2680848-76-2 (methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate)

• Product Name: methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate
• CAS No: 2680848-76-2
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 5625212
• PubChem ID: 165921155
• Update Time: 2025-10-31

methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28297744
• 2680848-76-2
• methyl 4-bromo-5-{[(tert-butoxy)carbonyl]amino}-6-methylpyridine-2-carboxylate
• methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate

• Inchi： 1S/C13H17BrN2O4/c1-7-10(16-12(18)20-13(2,3)4)8(14)6-9(15-7)11(17)19-5/h6H,1-5H3,(H,16,18)
• InChI Key： OCJZJQKYABGZRU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)N=C(C)C=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate

Comprehensive Overview of Methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate (CAS No. 2680848-76-2)

Methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate (CAS No. 2680848-76-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and tert-butoxycarbonyl (Boc) functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like this methylpyridine carboxylate derivative is driven by their versatility in medicinal chemistry. Researchers are increasingly exploring its potential in targeted drug delivery systems and small-molecule therapeutics, aligning with current trends in personalized medicine. The presence of both electrophilic (bromo) and nucleophilic (Boc-protected amino) sites allows for diverse synthetic modifications, making it a favorite among chemists working on structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the CAS 2680848-76-2 compound offers excellent reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with the pharmaceutical industry's demand for efficient C-C bond formation strategies. Recent publications highlight its utility in constructing N-heterocyclic scaffolds, which are pivotal in developing drugs for neurological disorders and metabolic diseases—two areas receiving substantial research funding globally.

Quality control of methyl 4-bromo-5-Boc-amino-6-methylpyridine-2-carboxylate requires stringent analytical methods. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to verify purity, especially since even minor impurities can significantly impact downstream reactions. This attention to quality resonates with the broader pharmaceutical industry's emphasis on Good Manufacturing Practices (GMP) and process optimization.

Environmental considerations in handling brominated pyridine compounds have gained prominence in recent years. While this substance isn't classified as hazardous, proper laboratory waste management protocols should be followed—a topic frequently searched by EHS (Environmental Health and Safety) professionals. The compound's stability under ambient conditions makes it preferable for green chemistry applications compared to more reactive intermediates.

Market analysts note rising demand for Boc-protected heterocycles like this methylpyridine derivative, particularly in Asia-Pacific contract research organizations. This trend correlates with increased outsourcing of drug discovery services and the region's growing capabilities in custom synthesis. Patent databases reveal its use in several investigational new drug (IND) applications, though specific therapeutic areas remain confidential due to proprietary considerations.

For researchers sourcing CAS 2680848-76-2, understanding its storage conditions (typically 2-8°C under inert atmosphere) and shelf life (often 24 months when properly stored) is crucial. These practical considerations frequently appear in supplier FAQs and reflect the compound's sensitivity to moisture and temperature fluctuations—key concerns for laboratories in tropical climates.

The compound's crystallographic properties have attracted attention from computational chemists developing molecular modeling algorithms. Its well-defined stereochemistry serves as a test case for predicting solid-state behavior of similar N-Boc protected amines, an area where machine learning applications are rapidly advancing. This intersection of experimental and computational chemistry represents a cutting-edge application domain.

Regulatory documentation for methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-6-methylpyridine-2-carboxylate should include comprehensive spectroscopic data (IR, MS, NMR) and certificates of analysis. These requirements mirror broader industry movements toward data integrity and regulatory compliance in chemical sourcing—topics generating substantial discussion in quality assurance forums.

Looking ahead, derivatives of this brominated pyridine carboxylate may find expanded use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and other targeted therapies. Its balance of reactivity and stability positions it well for emerging applications in proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules—areas experiencing exponential growth in preclinical research pipelines.